Cas no 53369-79-2 (N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine)

• Product Name: N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine
• CAS No: 53369-79-2
• MF: C₉H₂₂N₂
• MW: 158.2844
• MDL: MFCD00053430
• CID: 938396
• PubChem ID: 87576815
• Update Time: 2025-05-20

N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

• n,n,n',n'-tetramethyl-2,2-dimethyl-1,3-propanediamine
• N,N,N',N',2,2-hexamethylpropane-1,3-diamine
• 2,2,N,N,N',N'-hexamethylpropane-1,3-diamine
• N,N,N',N',2,2-Hexamethyl-1,3-propanediamine
• N,N,N',N',2,2-Hexamethyl-1.3-propandiamin
• N,N,N',N'-Tetramethyl-1,3-diamino-2,2-dimethylpropane
• N,N,N',N'-Tetramethylneopentanediamine
• N,N,N,N-Tetramethyl-2,2-dimethyl-1,3-propanediamine
• [3-(DIMETHYLAMINO)-2,2-DIMETHYLPROPYL]DIMETHYLAMINE
• N~1~,N~1~,N~3~,N~3~,2,2-Hexamethylpropane-1,3-diamine
• 53369-79-2
• T1008
• MFCD00053430
• CS-0453411
• DTXSID90609329
• N1,N1,N3,N3,2,2-hexamethylpropane-1,3-diamine
• N,N,N'',N''-Tetramethyl-2,2-dimethyl-1,3-propanediamine
• D92435
• SCHEMBL227850
• N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine

• MDL： MFCD00053430
• Inchi： 1S/C9H22N2/c1-9(2,7-10(3)4)8-11(5)6/h7-8H2,1-6H3
• InChI Key： MOBAUGYLXJCSAW-UHFFFAOYSA-N
• SMILES： N(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 158.17800
• Monoisotopic Mass: 158.178298710 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 94.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 158.28
• XLogP3: 1.5
• Topological Polar Surface Area: 6.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.80
• Boiling Point: 162°C(lit.)
• Flash Point: 43.5±5.0 °C
• Refractive Index: 1.4300 to 1.4320
• PSA: 6.48000
• LogP: 1.13580
• Solubility: Not determined
• Vapor Pressure: 1.7±0.3 mmHg at 25°C

N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2734 8/3/PG II
• Safety Instruction： H226+H314
• HazardClass：8/3
• PackingGroup：II
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine

N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine (CAS No. 53369-79-2): An Overview

N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine (CAS No. 53369-79-2) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as TMTDPA, is characterized by its unique molecular structure and properties that make it an essential component in various formulations and processes.

The molecular formula of N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine is C10H24N2, and its molecular weight is 168.30 g/mol. The compound is a colorless liquid with a distinct odor and is soluble in water and many organic solvents. Its chemical structure consists of two primary amine groups (-NH2) and four methyl groups (-CH3), which contribute to its reactivity and functional versatility.

In the pharmaceutical industry, N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine has gained significant attention due to its potential as a building block for the synthesis of complex molecules. Recent studies have explored its use in the development of new drugs and drug delivery systems. For instance, researchers at the University of California have utilized TMTDPA as a key intermediate in the synthesis of novel antiviral agents, demonstrating its effectiveness in enhancing the bioavailability and stability of these compounds.

Additionally, N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine plays a crucial role in the field of polymer chemistry. Its ability to form stable complexes with various monomers makes it an ideal candidate for the synthesis of advanced polymers with tailored properties. A recent study published in the Journal of Polymer Science highlighted the use of TMTDPA in the development of biodegradable polymers for environmental applications. These polymers exhibit excellent mechanical strength and degradation rates, making them suitable for use in packaging materials and biomedical devices.

In the realm of materials science, N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine has been investigated for its potential in improving the performance of coatings and adhesives. Its unique chemical structure allows it to enhance the adhesion properties and durability of these materials. Researchers at MIT have reported that TMTDPA-based coatings exhibit superior resistance to environmental factors such as UV radiation and moisture, making them highly desirable for outdoor applications.

The safety profile of N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine is also an important consideration for its industrial use. Extensive toxicological studies have shown that TMTDPA has low toxicity when handled properly. However, it is important to follow standard safety protocols to ensure safe handling and storage. The compound should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, N,N,N',N'-Tetramethyl-2,2-dimethyl-1,3-propanediamine (CAS No. 53369-79-2) is a multifunctional compound with a broad range of applications in various industries. Its unique chemical properties make it an invaluable component in pharmaceuticals, polymers, coatings, and adhesives. Ongoing research continues to uncover new potential uses for TMTDPA, further solidifying its importance in modern chemistry and materials science.